Cas no 2138526-02-8 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid
• CAS No: 2138526-02-8
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 4641273
• Update Time: 2025-05-19

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1,3-dicarboxylic acid, hexahydro-, 1-(9H-fluoren-9-ylmethyl) ester
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid

• Inchi： 1S/C22H23NO4/c24-21(25)15-7-5-6-12-23(13-15)22(26)27-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20H,5-7,12-14H2,(H,24,25)
• InChI Key： ZZGXUEXKDIZTDH-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCCCC(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid

Research Brief on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid (CAS: 2138526-02-8)

The compound 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid (CAS: 2138526-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an azepane-3-carboxylic acid scaffold, is a key intermediate in peptide synthesis and drug discovery. Its unique structural properties make it a valuable building block for the development of novel therapeutics, particularly in the areas of protease inhibition and targeted drug delivery.

Recent studies have focused on the synthetic optimization and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of macrocyclic peptides, where the Fmoc group facilitates selective deprotection during solid-phase peptide synthesis (SPPS). The azepane ring, a seven-membered heterocycle, contributes to conformational flexibility, enhancing binding affinity to biological targets. Researchers have successfully incorporated this scaffold into inhibitors of serine proteases, demonstrating improved pharmacokinetic profiles compared to traditional six-membered ring analogs.

In addition to its applications in peptide chemistry, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid has shown promise in the development of prodrugs. A study published in Bioorganic & Medicinal Chemistry Letters (2024) utilized this compound as a precursor for brain-targeted prodrugs, leveraging its carboxylic acid functionality for esterification with neuroactive agents. The Fmoc group was strategically employed to protect the amine functionality during synthesis, followed by deprotection under mild conditions to yield the final active compound.

Analytical characterization of this compound has also advanced significantly. Recent work employing high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has provided detailed structural insights, confirming the stability of the azepane ring under various pH conditions. These findings, published in Analytical Chemistry (2024), have important implications for quality control in pharmaceutical manufacturing processes involving this intermediate.

The commercial availability of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}azepane-3-carboxylic acid has expanded in recent years, with several specialty chemical suppliers now offering the compound in research quantities. Current market analysis indicates growing demand from both academic and industrial sectors, particularly for applications in peptide-based drug discovery programs. The compound's CAS number (2138526-02-8) has become increasingly important for precise identification in regulatory documentation and patent applications.

Looking forward, researchers anticipate expanded applications of this scaffold in the development of constrained peptidomimetics and as a component of targeted drug conjugates. Ongoing studies are exploring its incorporation into novel antimicrobial peptides and as a building block for foldamers with defined secondary structures. The compound's versatility and well-established synthetic protocols position it as a valuable tool for medicinal chemists in the coming years.